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Compound of Interest

Compound Name: Ticarcillin monosodium hydrate

Cat. No.: B1260060

Get Quote

Executive Summary & Scientific Rationale
Ticarcillin monosodium hydrate is a carboxypenicillin that, when combined with the beta-

lactamase inhibitor clavulanate (typically as potassium clavulanate), exhibits a potent

synergistic effect.[1] While its clinical use has waned in favor of piperacillin-tazobactam, this

combination remains a critical research tool for two primary applications:

Microbiology: Studying resistance mechanisms in Pseudomonas aeruginosa and

Stenotrophomonas maltophilia (an organism with intrinsic resistance to many carbapenems

but often susceptible to this combination).[1]

Plant Biotechnology: Suppression of Agrobacterium tumefaciens following genetic

transformation, where it offers lower phytotoxicity than carbenicillin.[1][2][3]

This guide provides high-fidelity protocols for handling these unstable compounds and

executing reproducible in vitro assays.
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The "Achilles Heel" of this protocol is the instability of Clavulanate. Clavulanate is extremely

hygroscopic and hydrolytically unstable. Ticarcillin monosodium is also hygroscopic.[1] Failure

to control moisture will result in assay drift and false resistance data.[1]

Reagent Specifications
Component Form

Molecular Weight
(Approx)

Solubility

Ticarcillin

Monosodium
Hydrate Powder ~424.42 g/mol > 100 mg/mL (Water)

Clavulanate Potassium Salt 237.25 g/mol > 100 mg/mL (Water)

Expert Tip: Commercial "Timentin" is often a pre-mixed 15:1 or 30:1 ratio of Ticarcillin Disodium

and Potassium Clavulanate. If you are sourcing Ticarcillin Monosodium Hydrate separately

(as requested), you must calculate the molarity based on the monosodium MW, not the

disodium MW found in clinical literature.

Stock Solution Preparation Protocol
Environment: Weigh clavulanate in a humidity-controlled glove box if possible.[1] If not, work

rapidly.

Solvent: Use sterile, molecular-grade water (pH 6.0–7.0). Do not use acidic buffers, as

clavulanate degrades rapidly below pH 5.5.[1]

Storage:

Immediate Use: Keep on ice; use within 30 minutes.

Long-term: Aliquot immediately and freeze at -80°C. Do not refreeze.
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Note: Clavulanate loses ~10% potency within 1 hour at room temperature.[1]

Mechanism of Action: The Synergistic Loop
To interpret data correctly, one must understand the molecular interplay. Ticarcillin binds

Penicillin-Binding Proteins (PBPs), specifically PBP-1a, 1b, and 3 in Gram-negatives, causing

filamentation and lysis.[1] However, Class A serine beta-lactamases hydrolyze the beta-lactam

ring.[1] Clavulanate acts as a "suicide inhibitor," permanently acylating the beta-lactamase

active site.[1]
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Caption: Synergistic mechanism: Clavulanate sacrifices itself to neutralize Beta-Lactamase,

allowing Ticarcillin to bind PBPs.[1]

Protocol A: Synergistic MIC Determination (Broth
Microdilution)
This protocol determines the Minimum Inhibitory Concentration (MIC) against resistant Gram-

negative bacteria (e.g., P. aeruginosa).[1]

Standard: CLSI M07 / M100 Guidelines. Method: Fixed Concentration of Inhibitor.[1]

Experimental Design
Unlike fixed-ratio tests (common in clinical formulations), research assays often use a fixed

concentration of clavulanate to assess the susceptibility of the ticarcillin component specifically.

Ticarcillin Range: 0.5 µg/mL to 128 µg/mL (Doubling dilutions).[1]

Clavulanate Concentration: Fixed at 2 µg/mL (Standard CLSI/EUCAST research parameter).
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Step-by-Step Workflow
Inoculum Preparation:

Prepare a 0.5 McFarland suspension of the test organism (approx.[1] ngcontent-ng-

c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

CFU/mL) in saline.

Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to reach ngcontent-ng-

c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

CFU/mL.

Plate Setup (96-well):

Columns 1-10: Add 50 µL of CAMHB containing 4 µg/mL Clavulanate (2x final conc).

Column 11 (Growth Control): 50 µL CAMHB (no drugs).[1]

Column 12 (Sterility Control): 100 µL CAMHB (no cells).

Ticarcillin Addition:

Add 50 µL of 2x Ticarcillin serial dilutions to Columns 1-10.

Result: Final volume 100 µL. Final Clavulanate = 2 µg/mL.[1] Final Ticarcillin = Gradient.[1]

Inoculation:

Add 10 µL of the diluted inoculum to wells 1-11.

Final cell density: ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline

ng-star-inserted">

CFU/mL.

Incubation:
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ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

C for 16–20 hours (ambient air).

Readout:

The MIC is the lowest concentration of Ticarcillin (in the presence of 2 µg/mL Clavulanate)

that completely inhibits visible growth.

Protocol B: Plant Tissue Culture (Agrobacterium
Suppression)
In plant transformation, Agrobacterium is used to deliver DNA.[1][2][4] Afterwards, the bacteria

must be killed to prevent overgrowth and tissue necrosis. Ticarcillin/Clavulanate is superior to

Carbenicillin here because it is more stable and less phytotoxic to regenerating plant shoots.[1]

Formulation Strategy (15:1 Ratio)
Plant protocols typically use a mass ratio, not a molar ratio.[1]

Target: 15 parts Ticarcillin to 1 part Clavulanate.

Working Concentration: 100 mg/L to 300 mg/L (Total active ingredient).[1]

Preparation of 1000x Stock (150 mg/mL)
Weigh 1.406 g Ticarcillin Monosodium Hydrate.

Weigh 0.094 g Potassium Clavulanate.

Dissolve in 10 mL sterile distilled water.

Filter sterilize (0.22 µm PES membrane).[1] Do not autoclave.

Store at -20°C in small aliquots.
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Caption: Workflow for incorporating thermolabile Ticar/Clav into plant media.

Data Analysis & Interpretation
MIC Interpretation (CLSI M100)
While clinical breakpoints change, the following are historical research benchmarks for P.

aeruginosa:
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Category
Ticarcillin/Clavulanate MIC
(µg/mL)

Interpretation

Susceptible

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">
High likelihood of inhibition.

Intermediate

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Variable efficacy; dose-

dependent.

Resistant

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Mechanism likely efflux or

Class C/D enzyme.

Troubleshooting Guide
Observation Probable Cause Corrective Action

MICs are consistently high Clavulanate degradation
Use fresh stock; ensure pH of

solvent is neutral.[1]

"Skipped wells" in MIC plate
Inoculum splashing or

contamination

Check pipetting technique; use

adhesive plate seals.[1]

Plant tissue necrosis Concentration too high

Reduce Ticar/Clav to 100

mg/L; check for auxins

interactions.

Agrobacterium regrowth Beta-lactamase induction

Increase concentration to 300

mg/L or refresh plates weekly.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1260060/docs#application-note-high-precision-in-
vitro-applications-of-ticarcillin-monosodium-hydrate-clavulanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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